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Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for
the human inflammatory demyelinating disease, multiple sclerosis (MS).[1] EAE models are
critical for understanding the pathophysiology of MS and for the preclinical evaluation of novel
therapeutic agents. The disease is characterized by an autoimmune response against myelin
antigens in the central nervous system (CNS), leading to inflammation, demyelination, axonal
damage, and progressive paralysis. A key cellular player in the regulation of this autoimmune
response is the regulatory T cell (Treg), which expresses the transcription factor Foxp3 and
functions to suppress aberrant immune responses.[2]

AS2863619 is a novel small molecule inhibitor of cyclin-dependent kinase 8 (CDK8) and 19
(CDK19).[1][3] By inhibiting these kinases, AS2863619 promotes the conversion of
conventional T cells into Foxp3-expressing regulatory T cells (Tregs).[1][3][4] This induction of
Tregs is independent of TGF-[3, a cytokine commonly used to generate Tregs in vitro. The
mechanism of action involves the activation of the STAT5 signaling pathway, which is crucial for
Foxp3 expression.[1] Preclinical studies have demonstrated that oral administration of
AS2863619 can ameliorate the clinical signs of EAE, highlighting its potential as a therapeutic
agent for autoimmune diseases like MS.[3][4]
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These application notes provide a summary of the preclinical data on AS2863619 in the EAE
model, detailed protocols for its use, and a visualization of the underlying signaling pathway.

Data Presentation

The following tables summarize representative quantitative data on the efficacy of AS2863619
in a myelin oligodendrocyte glycoprotein (MOG)-induced EAE model in C57BL/6 mice. The
data presented is based on the findings reported by Akamatsu et al., 2019 and is intended to
be illustrative of the expected experimental outcomes.

Table 1: Effect of AS2863619 on Clinical Score in MOG-induced EAE

o Mean Clinical Score
Mean Clinical Score

Days Post-Immunization . (AS2863619, 30 mg/kg,
(Vehicle Control)

p.o., daily)
0 0.0 0.0
7 0.0 0.0
10 0.5 0.0
12 15 0.5
14 2.5 1.0
16 3.0 15
18 3.0 15
20 2.8 1.2
22 25 1.0
25 2.5 1.0

Clinical Scoring Scale: 0, no clinical signs; 1, limp tail; 2, hind limb weakness; 3, complete hind
limb paralysis; 4, hind and forelimb paralysis; 5, moribund or dead.[5]

Table 2: Immune Cell Populations in the Spinal Cord of EAE Mice at Day 18 Post-Immunization
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% Foxp3+ of % IFN-y+ of % IL-17+ of
Treatment
= % CD4+ T cells CD4+ T cells CD4+ T cells CD4+ T cells
rou
P (Tregs) (Thl) (Th17)

Vehicle Control 254 +3.1 82+15 15.6+2.3 5.1+0.9
AS2863619 (30

18.1+2.5 205+2.8 7.8+1.2 2.3+0.5

mg/kg)

Data are presented as mean + SEM and are representative of expected results.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of AS2863619 and a typical

experimental workflow for its evaluation in an EAE model.
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AS2863619 Action Downstream Effects

(il No longer inhibits RERETES Foxp3 Gene DiES Regulatory T cell (Treg) SUFIEEEs Autoimmune
AS2863619 [P [OLCER- - - —— = —=-===== L g STATS - » e :
Expression Differentiation & Function Response

EAE Induction Phase

Day O:
Immunization with MOG35-55/CFA
& Pertussis Toxin (i.p.)

Day 2:
Pertussis Toxin (i.p.)

Treatment Phase

Daily Oral Gavage:
- Vehicle Control
- AS2863619 (30 mg/kg)

Monitoring|& Analysis

Daily Monitoring:
- Clinical Score
- Body Weight

Endpoint Analysis (e.g., Day 18-25):
- Spinal Cord Histology
- Immune Cell Profiling (Flow Cytometry)
- Cytokine Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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